Cas no 84540-59-0 (4-Methyl-3-nitrobenzyl chloride)

• Product Name: 4-Methyl-3-nitrobenzyl chloride
• CAS No: 84540-59-0
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• MDL: MFCD00044646
• CID: 725175
• PubChem ID: 597730
• Update Time: 2025-04-19

4-Methyl-3-nitrobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzene,4-(chloromethyl)-1-methyl-2-nitro-
• 4-(chloromethyl)-1-methyl-2-nitrobenzene
• 4-chloromethyl-1-methyl-2-nitrobenzene
• 4-Methyl-3-nitrobenzyl chloride
• 3-nitro-4-methylbenzyl chloride
• 4-(chloromethyl)-2-nitrotoluene
• 4-Chlormethyl-1-methyl-2-nitro-benzol
• 4-chloromethyl-1-methyl-2-nitro-benzene
• DLTKEOYTIZIUKD-UHFFFAOYSA
• Benzene, 4-(chloromethyl)-1-methyl-2-nitro-
• DLTKEOYTIZIUKD-UHFFFAOYSA-N
• PubChem22202
• 4-Methyl-3-nitrobenzylchloride
• DLTKEOYTIZIUKD-UHFFFAOYSA-
• VZ29387
• AS06830
• AKOS006230039
• EINECS 283-154-3
• 84540-59-0
• NS00038548
• CS-0077528
• 4-Methyl-3-nitrobenzyl chloride, 97%
• InChI=1/C8H8ClNO2/c1-6-2-3-7(5-9)4-8(6)10(11)12/h2-4H,5H2,1H3
• BS-42520
• SCHEMBL1492448
• EN300-175211
• FT-0641969
• MFCD00044646
• N12005
• AKOS015889269
• DTXSID60233534
• A856438
• 4-(Chloromethyl)-1-methyl-2-nitrobenzene #
• AMY28199
• DB-056801

• MDL： MFCD00044646
• Inchi： 1S/C8H8ClNO2/c1-6-2-3-7(5-9)4-8(6)10(11)12/h2-4H,5H2,1H3
• InChI Key： DLTKEOYTIZIUKD-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 185.02400
• Monoisotopic Mass: 185.024356
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5

Experimental Properties

• Color/Form: Yellow block and powder
• Density: 1.277±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 48-50 °C (lit.)
• Boiling Point: 87-88 °C/0.05 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.581(lit.)
• Solubility: Very slightly soluble (0.22 g/l) (25 º C),
• PSA: 45.82000
• LogP: 3.16520
• Solubility: Not determined

4-Methyl-3-nitrobenzyl chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314-H335
• Warning Statement： P261-P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34-36/37
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Risk Phrases：R34
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes